Cas no 2309463-31-6 (1-(Fluorosulfonyl)azetidine-3-carboxylic acid)

1-(Fluorosulfonyl)azetidine-3-carboxylic acid is a specialized fluorosulfonyl-containing heterocyclic compound, primarily used as a versatile intermediate in organic synthesis and medicinal chemistry. Its key structural features include a reactive fluorosulfonyl group and a carboxylic acid moiety, enabling selective derivatization and incorporation into larger molecular frameworks. The azetidine ring confers conformational rigidity, which can enhance binding affinity in drug design. This compound is particularly valuable in the development of sulfonamide-based inhibitors, covalent probes, and bioactive molecules due to its electrophilic reactivity and compatibility with peptide coupling strategies. It is typically handled under controlled conditions due to the sensitivity of the fluorosulfonyl group.
1-(Fluorosulfonyl)azetidine-3-carboxylic acid structure
2309463-31-6 structure
Product Name:1-(Fluorosulfonyl)azetidine-3-carboxylic acid
CAS No:2309463-31-6
MF:C4H6FNO4S
MW:183.158143520355
CID:4787292
PubChem ID:138991423
Update Time:2026-02-27

1-(Fluorosulfonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Fluorosulfonyl)azetidine-3-carboxylic acid
    • XH1591
    • 3-Azetidinecarboxylic acid, 1-(fluorosulfonyl)-
    • 2309463-31-6
    • 1-fluorosulfonylazetidine-3-carboxylic acid
    • BS-52740
    • EN300-6764663
    • F77111
    • Inchi: 1S/C4H6FNO4S/c5-11(9,10)6-1-3(2-6)4(7)8/h3H,1-2H2,(H,7,8)
    • InChI Key: GWFTZGBECWDCEP-UHFFFAOYSA-N
    • SMILES: S(N1CC(C(=O)O)C1)(=O)(=O)F

Computed Properties

  • Exact Mass: 183.00015701g/mol
  • Monoisotopic Mass: 183.00015701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 83.1

1-(Fluorosulfonyl)azetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6764663-100mg
1-(fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 95.0%
100mg
$268.0 2022-02-28
Enamine
EN300-6764663-250mg
1-(fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 95.0%
250mg
$382.0 2022-02-28
Enamine
EN300-6764663-500mg
1-(fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 95.0%
500mg
$601.0 2022-02-28
Enamine
EN300-6764663-1000mg
1-(fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 95.0%
1g
$770.0 2022-02-28
Enamine
EN300-6764663-2500mg
1-(fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 95.0%
2500mg
$1510.0 2022-02-28
Enamine
EN300-6764663-5000mg
1-(fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 95.0%
5g
$2235.0 2022-02-28
Enamine
EN300-6764663-10000mg
1-(fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 95.0%
10g
$3315.0 2022-02-28
Ambeed
A1326117-50mg
1-(Fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 98%
50mg
$121.0 2024-07-20
Ambeed
A1326117-100mg
1-(Fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 98%
100mg
$190.0 2024-07-20
Ambeed
A1326117-250mg
1-(Fluorosulfonyl)azetidine-3-carboxylic acid
2309463-31-6 98%
250mg
$333.0 2024-07-20

Additional information on 1-(Fluorosulfonyl)azetidine-3-carboxylic acid

Introduction to 1-(Fluorosulfonyl)azetidine-3-carboxylic acid (CAS No: 2309463-31-6)

1-(Fluorosulfonyl)azetidine-3-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. With the CAS number 2309463-31-6, this compound represents a fascinating molecule that combines a fluorosulfonyl group with an azetidine core, creating a scaffold that is both structurally intriguing and biologically relevant. The presence of the fluorosulfonyl moiety introduces a strong electron-withdrawing effect, which can modulate the reactivity and interactions of the molecule with biological targets. This property makes it a valuable building block for the development of novel therapeutic agents.

The fluorosulfonylazetidine-3-carboxylic acid scaffold has been explored in various contexts, particularly in the design of inhibitors targeting enzymes involved in critical biological pathways. One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have highlighted the role of specific enzymes in cancer cell proliferation and survival, and 1-(fluorosulfonyl)azetidine-3-carboxylic acid has been investigated as a lead compound for developing inhibitors that could disrupt these pathways. The fluorosulfonyl group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.

In addition to its oncology applications, 1-(fluorosulfonyl)azetidine-3-carboxylic acid has also been studied for its potential in antimicrobial and anti-inflammatory therapies. The azetidine ring provides a rigid structure that can interact with biological targets in a predictable manner, while the fluorosulfonyl group adds another layer of functional diversity. This combination has led to interest in using this compound as a starting point for synthesizing derivatives with enhanced pharmacological properties. Researchers have leveraged computational methods to predict how modifications to the fluorosulfonylazetidine-3-carboxylic acid core could improve its efficacy and reduce potential side effects.

The synthesis of 1-(fluorosulfonyl)azetidine-3-carboxylic acid presents unique challenges due to the sensitivity of the fluorosulfonyl group and the need for precise control over reaction conditions. Advanced synthetic techniques, including transition metal-catalyzed reactions and protective group strategies, have been employed to achieve high yields and purity. These synthetic advancements have not only facilitated access to the compound but also provided insights into how similar scaffolds can be constructed, potentially leading to new families of bioactive molecules.

Recent advances in structural biology have allowed researchers to gain deeper insights into how 1-(fluorosulfonyl)azetidine-3-carboxylic acid interacts with biological targets at the molecular level. High-resolution crystal structures of enzyme complexes have revealed that the fluorosulfonyl group can form critical hydrogen bonds and hydrophobic interactions, stabilizing the binding of the inhibitor. These structural details have guided efforts to optimize the compound's pharmacokinetic properties, such as solubility and metabolic stability. By understanding these interactions, scientists can design more effective inhibitors with improved therapeutic profiles.

The pharmaceutical industry has shown considerable interest in 1-(fluorosulfonyl)azetidine-3-carboxylic acid as a lead compound for drug development. Several companies have initiated programs to synthesize analogs of this molecule with enhanced activity and selectivity. These efforts are supported by computational modeling studies that predict how different structural modifications will affect biological activity. The integration of experimental data with computational predictions has accelerated the discovery process, allowing researchers to rapidly screen large libraries of compounds for potential leads.

In conclusion, 1-(Fluorosulfonyl)azetidine-3-carboxylic acid (CAS No: 2309463-31-6) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing inhibitors targeting various diseases, particularly cancer and infectious disorders. Advances in synthetic chemistry, computational modeling, and structural biology continue to drive innovation in this area, paving the way for new therapeutic agents derived from this molecule.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.